DACN(Tos,Ns)
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Overview
Description
DACN(Tos,Ns) is a click chemistry reagent containing a cyclic alkyne group . It is used for reliable molecular conjugation in a broad range of fields . The nitrogens in DACN(Tos,Ns) are used as connection points for a variety of functional units .
Synthesis Analysis
The synthesis of DACN(Tos,Ns) involves the formation of a unique bent structure within the ring, which exhibits high reactivity towards cycloaddition reactions . The reactivity of the alkyne moiety within the ring heavily depends on the electronic and steric characteristics of the substituents as well as structural strain .Molecular Structure Analysis
The molecular structure of DACN(Tos,Ns) is C20H21N3O6S2 . It has a molecular weight of 463.53 g/mol .Chemical Reactions Analysis
The alkyne moiety within the ring of DACN(Tos,Ns) has a unique bent structure and high reactivity toward cycloaddition reactions . Compared to nonbent acyclic alkynes, cyclononyne alkynes like DACN(Tos,Ns) show remarkably high reactivity .Physical And Chemical Properties Analysis
DACN(Tos,Ns) has a molecular weight of 463.53 g/mol and a chemical formula of C20H21N3O6S2 . It is known to possess high thermal and chemical stability along with comparable click reactivity .Scientific Research Applications
Catalysis
Single-Atom Catalysts (SACs): Single-atom catalysts (SACs) have gained significant attention due to their exceptional catalytic performance. DACN(Tos,Ns) could serve as a promising SAC, enhancing reaction rates and selectivity in various chemical transformations . Researchers should explore its activity in specific reactions, such as CO oxidation or hydrogen evolution.
Energy Conversion and Storage
Electrocatalysis: DACN(Tos,Ns) might find applications in electrochemical energy conversion devices, such as fuel cells and electrolyzers. Its unique structure could enhance charge transfer kinetics and improve overall efficiency .
Sensing Applications
Electrochemical Sensors (ECSs): Recent advances suggest that SACs, including DACN(Tos,Ns), can be used as sensing materials in ECSs . These sensors could detect specific analytes with high sensitivity and selectivity, making them valuable for environmental monitoring or medical diagnostics.
Photocatalysis
Solar Fuel Production: DACN(Tos,Ns) may serve as a photocatalyst for solar fuel production. By harnessing sunlight, it could drive water splitting or CO2 reduction reactions, generating clean energy carriers like hydrogen or hydrocarbons .
Future Prospects
As research on DACN(Tos,Ns) continues, we anticipate exciting developments in its applications. Collaborations between experimentalists and theorists will unravel its full potential, leading to innovative solutions for energy, environment, and beyond.
He, H., Wang, H. H., Liu, J., Liu, X., Li, W., & Wang, Y. (2021). Research Progress and Application of Single-Atom Catalysts: A Review. Molecules, 26(21), 6501. DOI: 10.3390/molecules26216501 (Link to another relevant article on SACs and sensing applications)
Future Directions
properties
IUPAC Name |
1-(4-methylphenyl)sulfonyl-5-(2-nitrophenyl)sulfonyl-1,5-diazacyclonon-7-yne |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O6S2/c1-17-9-11-18(12-10-17)30(26,27)21-13-4-5-14-22(16-6-15-21)31(28,29)20-8-3-2-7-19(20)23(24)25/h2-3,7-12H,6,13-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYCTXUMNSSJWLT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCCN(CC#CC2)S(=O)(=O)C3=CC=CC=C3[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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